Cas no 1201657-32-0 (Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate)

Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate is a highly functionalized organic compound. It exhibits remarkable stability and reactivity, making it valuable in various synthetic applications. Its unique boron-containing structure facilitates cross-coupling reactions, offering versatile synthetic opportunities. The compound's structural integrity ensures high purity and reliability for research and development purposes.
Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate structure
1201657-32-0 structure
Product Name:Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate
CAS No:1201657-32-0
MF:C15H25BN2O4
MW:308.181004285812
MDL:MFCD18383253
CID:1011137
PubChem ID:58204434
Update Time:2025-08-01

Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl-2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-H-pyrazol-1-yl)propanoate
    • ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate
    • Ethyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) -1H-pyrazol-1-yl]propanoate
    • 1H-Pyrazole-1-acetamide, α,α-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • (1-(1-ETHOXY-2-METHYL-1-OXOPROPAN-2-YL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
    • FIXNVGDENQNXPD-UHFFFAOYSA-N
    • SB16054
    • BC6234791
    • Ethyl-2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dio
    • ethyl 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]propanoate
    • alpha,alpha-Dimethyl-4-(4,4,5,5-tet
    • DB-264930
    • A1-08990
    • 2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate
    • A920132
    • A,
    • DTXSID201124182
    • ethyl 2-methyl-2-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1H-pyrazol-1-yl]propionate
    • 1H-Pyrazole-1-acetic acid, alpha,alpha-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
    • AS-40965
    • SCHEMBL1427738
    • AKOS025404144
    • 1H-Pyrazole-1-acetamide,
    • 2-Methyl-2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-propionic acid ethyl ester
    • ethyl2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate
    • BYB65732
    • Ethyl I+/-,I+/--dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-acetate
    • CS-M2566
    • A-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-Methyl-2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazol-1-yl]propionic acid ethyl ester
    • MFCD18383253
    • AMY39835
    • 1201657-32-0
    • Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate
    • MDL: MFCD18383253
    • Inchi: 1S/C15H25BN2O4/c1-8-20-12(19)13(2,3)18-10-11(9-17-18)16-21-14(4,5)15(6,7)22-16/h9-10H,8H2,1-7H3
    • InChI Key: FIXNVGDENQNXPD-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2)C(C(=O)OCC)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 308.1907374g/mol
  • Monoisotopic Mass: 308.1907374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6

Experimental Properties

  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),

Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate Security Information

  • Storage Condition:(BD316842)

Ethyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate Pricemore >>

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